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Compound of Interest

Dimethyl 3-bromo-2-
Compound Name: ]
oxopentanedioate

Cat. No.: B180679

In-Depth Technical Guide: Dimethyl 3-bromo-2-
oxopentanedioate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on Dimethyl 3-bromo-2-
oxopentanedioate, a chemical intermediate with applications in organic synthesis.

Core Chemical Data

The fundamental properties of Dimethyl 3-bromo-2-oxopentanedioate are summarized

below.
Property Value
Molecular Formula C7HoBrOs[1][2][3]1[4]
Molecular Weight 253.05 g/mol [1][4]1[5]

Synthesis and Applications

Dimethyl 3-bromo-2-oxopentanedioate serves as an intermediate in the synthesis of other
chemical compounds. For instance, it is used in the preparation of Dimethyl 2-Oxoglutaconate.
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The synthesis of Dimethyl 3-bromo-2-oxopentanedioate can be achieved through the
bromination of a precursor molecule. A general approach involves reacting dimethyl 2-

oxoglutarate with a brominating agent like copper(ll) bromide in a suitable solvent, followed by
purification.

While a detailed, step-by-step experimental protocol for a specific reaction is not available, the
logical workflow for its synthesis can be conceptualized as a sequence of key stages.

Logical Workflow: Synthesis of Dimethyl 3-bromo-2-oxopentanedioate

Reactant Preparation
(e.g., Dimethyl 2-oxoglutarate)

Addition of
brominating agent

Bromination Reaction

Quenching and
pbhase separation

Work-up and Extraction

Isolation of
rude product

Purification
(e.g., Column Chromatography)

Pure compound

Final Product:
Dimethyl 3-bromo-2-oxopentanedioate
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Caption: Logical workflow for the synthesis of Dimethyl 3-bromo-2-oxopentanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Dimethyl 3-bromo-2-oxopentanedioate” molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180679#dimethyl-3-bromo-2-oxopentanedioate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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